Cas no 123715-80-0 (2-Formyl-3,17β-O-bis(methoxymethyl)estradiol)

• Product Name: 2-Formyl-3,17β-O-bis(methoxymethyl)estradiol
• CAS No: 123715-80-0
• Molecular Formula: C₂₃H₃₂O₅
• Molecular Weight: 388.49718
• CID: 824522
• PubChem ID: 10971128

2-Formyl-3,17β-O-bis(methoxymethyl)estradiol Properties

Names and Identifiers

• 2-Formyl-3,17β-O-bis(methoxymethyl)estradiol
• 2-FORMYL-3,17-O-BIS(METHOXYMETHYL)ESTRADIOL
• 2-FORMYL-3,17?-O-BIS(METHOXYMETHYL)ESTRADIOL
• 2-FORMYL-3,17ß-O-BIS(METHOXYMETHYL)ESTRADIOL
• (17)-3,17-Bis(methoxymethoxy)estra-1,3,5(10)-triene-2-carboxaldehyde
• (17beta)-3,17-bis(methoxymethoxy)estra-1(10),2,4-triene-2-carbaldehyde
• DB-257379
• 2-Formyl-3,17 beta -O-bis(methoxymethyl)estradiol
• AKOS030254290
• 123715-80-0
• (8R,9S,13S,14S,17S)-3,17-bis(methoxymethoxy)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-2-carbaldehyde
• 2-Formyl-3,17beta-O-bis(methoxymethyl)estradiol
• Estra-1,3,5(10)-triene-2-carboxaldehyde, 3,17-bis(methoxymethoxy)-, (17beta)-
• A-O-bis(methoxymethyl)estradiol
• 2-Formyl-3,17
• J-004977
• DTXSID50450273

• InChIKey： PGRCGHQMTWFDPC-PAHONEIHSA-N
• Inchi： InChI=1S/C23H32O5/c1-23-9-8-17-18(20(23)6-7-22(23)28-14-26-3)5-4-15-11-21(27-13-25-2)16(12-24)10-19(15)17/h10-12,17-18,20,22H,4-9,13-14H2,1-3H3/t17-,18+,20-,22-,23-/m0/s1
• SMILES： O=Cc1c(OCOC)cc3c(c1)[C@H]2CC[C@@]4([C@@H](OCOC)CC[C@H]4[C@@H]2CC3)C

Computed Properties

• Exact Mass: 388.22506
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 388.22497412g/mol
• Heavy Atom Count: 28
• Complexity: 539
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99
• Boiling Point: 508.1±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 219.3±30.2 °C
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids